Cas no 1807155-88-9 (6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1807155-88-9
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4878331
• Update Time: 2025-05-23

6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-5(3-12)6(14(15)16)1-4(2-11)13-7/h1,8H,2,11H2
• InChI Key： KTSFUWGRNOQNMX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(CN)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: -0.1
• Topological Polar Surface Area: 109

Additional information on 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine

Introduction to 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine (CAS No. 1807155-88-9)

6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine (CAS No. 1807155-88-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine is composed of a pyridine ring substituted with an aminomethyl group at the 6-position, a cyano group at the 3-position, a difluoromethyl group at the 2-position, and a nitro group at the 4-position. This unique combination of functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications.

In terms of chemical properties, 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine exhibits notable stability under standard laboratory conditions. The presence of the cyano and nitro groups contributes to its high reactivity, making it suitable for use in various synthetic transformations. Additionally, the difluoromethyl group enhances its lipophilicity, which can be advantageous in designing compounds with improved pharmacokinetic profiles.

The synthesis of 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine has been explored through several routes. One common method involves the reaction of 2-difluoromethyl-4-nitropyridine with an appropriate nitrile and an amine derivative under controlled conditions. This multi-step process requires careful optimization to achieve high yields and purity levels. Recent advancements in synthetic methodologies have focused on developing more efficient and environmentally friendly approaches to produce this compound on a larger scale.

In the realm of medicinal chemistry, 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine has shown promise as a lead compound for the development of new drugs. Its structural features make it an ideal candidate for targeting specific biological pathways and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease processes. One notable application is its use as a potent inhibitor of protein kinases, which are key targets in cancer therapy.

Recent research has also explored the use of 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine in combination with other therapeutic agents to enhance treatment efficacy. For example, it has been shown to synergize with conventional chemotherapy drugs, leading to improved outcomes in preclinical models of cancer. These findings highlight the compound's versatility and potential for developing novel combination therapies.

Beyond cancer research, 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine has also been investigated for its antimicrobial properties. Studies have shown that it exhibits broad-spectrum activity against various bacterial strains, including those resistant to existing antibiotics. This makes it a promising candidate for addressing the growing challenge of antibiotic resistance.

In addition to its therapeutic applications, 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine has found utility in diagnostic imaging and analytical chemistry. Its unique spectroscopic properties make it suitable for use as a probe or marker in various analytical techniques. For instance, it can be employed in fluorescence-based assays to detect specific biomolecules or monitor cellular processes.

The safety profile of 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine is another important aspect that has been extensively studied. Preclinical toxicology assessments have indicated that it is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 6-(Aminomethyl)-3-cyano-2-(difluoromethyl)-4-nitropyridine (CAS No. 1807155-88-9) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure and properties make it an attractive candidate for developing new therapeutic agents, diagnostic tools, and analytical methods. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.